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Compound of Interest

Compound Name: Cinnamyl Alcohol-d5

Cat. No.: B12386666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Cinnamyl Alcohol-d5. The information is curated for professionals in research

and drug development who utilize deuterated compounds. While specific stability data for the

d5 isotopologue is not extensively published, the following information, based on the properties

of its non-deuterated analogue, Cinnamyl Alcohol, serves as a robust guideline. Deuteration is

not expected to fundamentally alter the chemical stability profile but may influence the kinetics

of degradation.

Chemical and Physical Properties
A summary of the relevant physical and chemical properties of Cinnamyl Alcohol is presented

below. These characteristics are fundamental to understanding its stability and handling

requirements.
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Property Value

Chemical Formula C₉H₅D₅O

Molecular Weight 139.21 g/mol

Appearance White crystalline solid or yellow oil if impure[1]

Melting Point 30 - 33 °C[2]

Boiling Point 250 °C[2]

Solubility
Sparingly soluble in water; soluble in most

common organic solvents[1]

Flash Point 126 °C[1][3]

Stability Profile
Cinnamyl Alcohol-d5 is considered chemically stable under standard ambient conditions,

such as at room temperature.[2] However, its stability is compromised by exposure to certain

environmental factors.

Key Factors Influencing Stability:

Oxygen (Air): The primary degradation pathway for cinnamyl alcohol is aerobic oxidation.[4]

It is known to oxidize rapidly upon exposure to air, a process that can be spontaneous.[4]

This oxidation can lead to the formation of several byproducts.

Light: Exposure to daylight can promote the oxidation of cinnamyl alcohol.[4]

Heat: While stable at room temperature, intense heating can lead to the formation of

explosive mixtures with air.[2] It is also noted that oxidation is accelerated on exposure to

heat.[5]

Incompatible Materials: Contact with strong oxidizing agents should be avoided as this can

lead to vigorous reactions.[3][6]

Degradation Pathways
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The principal degradation mechanism for Cinnamyl Alcohol-d5 is oxidation. The following

diagram illustrates the plausible degradation pathways based on studies of the non-deuterated

compound. The initial oxidation can occur at either the allylic alcohol or the alkene moiety.
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Figure 1: Proposed Degradation Pathways of Cinnamyl Alcohol-d5

Cinnamyl Alcohol-d5

Cinnamaldehyde-d5

Oxidation
(Allyl Alcohol)

Epoxy-cinnamyl Alcohol-d5

Oxidation
(Alkene)

Cinnamic Acid-d5

Further Oxidation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental Workflow for Cinnamyl Alcohol-d5 Stability Testing

Preparation

Stress Conditions

Analysis

Data Interpretation

Prepare Cinnamyl Alcohol-d5
Solutions of Known Concentration

Elevated Temperature Light Exposure Air Exposure Control Conditions

Sample at Predetermined
Time Points

Analyze via HPLC or GC-MS

Quantify Parent Compound
and Degradants

Determine Degradation
Kinetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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